Cas no 2227739-04-8 ((2S)-2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol
• CAS No: 2227739-04-8
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6258649
• PubChem ID: 96734226
• Update Time: 2025-05-23

(2S)-2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol
• EN300-1743487
• 2227739-04-8

• Inchi： 1S/C7H11N3O/c1-5-7(6(8)4-11)10-3-2-9-5/h2-3,6,11H,4,8H2,1H3/t6-/m1/s1
• InChI Key： DAGWZOHQGYRVJH-ZCFIWIBFSA-N
• SMILES： OC[C@H](C1C(C)=NC=CN=1)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 72Ų

Additional information on (2S)-2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol

(2S)-2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol: A Comprehensive Overview

The compound (2S)-2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol (CAS No: 2227739-04-8) is a structurally unique organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its chiral center at the second carbon atom, which imparts stereochemical properties essential for its biological activity and synthetic applications.

Recent studies have highlighted the importance of (S)-configuration in determining the pharmacokinetic and pharmacodynamic properties of this compound. Researchers have demonstrated that the S-enantiomer exhibits superior bioavailability and selectivity compared to its R-enantiomer, making it a promising candidate for drug development.

The synthesis of (2S)-amino-(3-methylpyrazinyl)ethanol involves a multi-step process, including the formation of the pyrazine ring and subsequent stereo-selective alkylation. Advanced techniques such as enantioselective catalysis and asymmetric induction have been employed to achieve high enantiomeric excess, ensuring the purity and efficacy of the final product.

In terms of biological activity, this compound has shown remarkable potential as a lead molecule in the development of novel therapeutics. Preclinical studies have revealed its ability to modulate key cellular pathways, including those involved in inflammation, neurodegeneration, and cancer progression. The 3-methylpyrazinyl group has been identified as a critical moiety responsible for its bioactivity, while the amino alcohol functionality contributes to its solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of (S)-amino-(methylpyrazinyl)ethanol to various protein targets with high accuracy. These studies have provided valuable insights into its mechanism of action and guided further optimization efforts to enhance its therapeutic potential.

The structural versatility of this compound also makes it an attractive building block for materials science applications. Its ability to form hydrogen bonds and participate in supramolecular interactions has been exploited in the design of novel polymers and self-assembled materials.

In conclusion, (S)-amino-(methylpyrazinyl)ethanol (CAS No: 2227739-04-8) represents a cutting-edge molecule with vast opportunities for innovation across multiple disciplines. Ongoing research continues to uncover new applications and improve its properties, solidifying its position as a key compound in contemporary scientific exploration.